methyl 2-(2-phenyl-2H-tetrazole-5-carboxamido)thiophene-3-carboxylate

• IUPAC Name: methyl 2-[(2-phenyltetrazole-5-carbonyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C14H11N5O3S/c1-22-14(21)10-7-8-23-13(10)15-12(20)11-16-18-19(17-11)9-5-3-2-4-6-9/h2-8H,1H3,(H,15,20)
• InChI Key: NRGCSEDWWPNEJY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC=C1)NC(=O)C2=NN(N=N2)C3=CC=CC=C3
• Molecular Formula: C14H11N5O3S
• Molecular Weight: 329.34 g/mol

Description

Methyl 2-(2-phenyl-2H-tetrazole-5-carboxamido)thiophene-3-carboxylate, commonly known as MPTC, is a molecule that has gained attention in the scientific community due to its potential applications in various fields. MPTC is a tetrazole-based compound that has been synthesized and studied extensively for its unique properties.

Scientific Research Applications

Metal-Organic Frameworks and Environmental Sensing

A study by Zhao et al. (2017) discusses the development of thiophene-based metal-organic frameworks (MOFs) that demonstrate efficient luminescent sensory capabilities for detecting environmental contaminants such as Hg(II), Cu(II), Cr(VI), and salicylaldehyde. These MOFs, constructed using a novel linear thiophene-functionalized dicarboxylic acid, show promise in recyclable detection applications for specific harmful substances in the environment, offering a new avenue for environmental monitoring and safety measures (Yang Zhao et al., 2017).

Structural Analysis and Potential Applications

Destro and Soave (1995) conducted an X-ray analysis to determine the structure of methyl 2-[(4-butyl-2-methyl-6-oxo-5-{4-[2-(1H-tetrazol-5-yl)phenyl]benzyl}-1H-pyrimidin-1-yl)methyl]-3-thiophenecarboxylate (LR-B/081). Their findings reveal the potential of this compound in the development of non-peptide angiotensin II receptor antagonists, providing insights into its possible therapeutic applications (R. Destro & R. Soave, 1995).

Synthesis and Characterization of Thiophene Derivatives

Talupur et al. (2021) synthesized and characterized thiophene-2-carboxamides derivatives, demonstrating their antimicrobial potential through biological evaluation and molecular docking studies. These findings suggest the utility of such compounds in developing new antimicrobial agents, highlighting the versatility of thiophene derivatives in pharmaceutical research (Sailaja Rani Talupur et al., 2021).

Azo-Dyes Based on Thiophene

Barabash et al. (2020) explored the synthesis of new thienylazo reagents and investigated their spectrophotometric properties. This research opens up possibilities for using these compounds in analytical chemistry, particularly in spectrophotometry, due to their distinctive color and absorption characteristics, which are influenced by the structure of the substituted thiophene cycle (O. Barabash et al., 2020).

Biological Activities of Thiophene Derivatives

Amr et al. (2010) synthesized a series of thiophene derivatives and evaluated their antiarrhythmic, serotonin antagonist, and antianxiety activities. This study showcases the potential of thiophene derivatives in developing new therapeutic agents with diverse pharmacological activities, contributing to advancements in medical treatments (A. Amr et al., 2010).

Mechanism of Action

Target of Action

Tetrazoles, a key structural component of this compound, are often used as metabolism-resistant isosteric replacements for carboxylic acids in medicinal chemistry . They are known to interact with a variety of biological targets, contributing to the development of biologically active substances .

Mode of Action

Tetrazoles, in general, are known to exhibit multiple reactivity due to the presence of several reaction centers and the possibility of prototropy . This allows them to interact with various biological targets in different ways .

Biochemical Pathways

Tetrazoles are known to influence a variety of biochemical pathways due to their ability to mimic the carboxylic acid functional group .

Pharmacokinetics

Tetrazoles are often used as metabolism-resistant isosteric replacements for carboxylic acids, suggesting that they may have unique pharmacokinetic properties .

Result of Action

Tetrazoles are known to exhibit potential biological activity due to their ability to mimic the carboxylic acid functional group .

Action Environment

The properties of tetrazoles, such as their resistance to biological degradation, suggest that they may be stable under a variety of environmental conditions .